molecular formula C26H24N4O6S B6456373 2-(3,4-dimethoxyphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione CAS No. 2549014-62-0

2-(3,4-dimethoxyphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Cat. No.: B6456373
CAS No.: 2549014-62-0
M. Wt: 520.6 g/mol
InChI Key: BITYGRNPBPMIQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a benzothiadiazine-trione core fused with a 3,4-dimethoxyphenyl group at position 2 and a 1,3,4-oxadiazole substituent at position 2. The oxadiazole ring is further substituted with a 3,5-dimethylphenyl group.

Properties

IUPAC Name

2-(3,4-dimethoxyphenyl)-4-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24N4O6S/c1-16-11-17(2)13-18(12-16)25-28-27-24(36-25)15-29-20-7-5-6-8-23(20)37(32,33)30(26(29)31)19-9-10-21(34-3)22(14-19)35-4/h5-14H,15H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BITYGRNPBPMIQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C2=NN=C(O2)CN3C4=CC=CC=C4S(=O)(=O)N(C3=O)C5=CC(=C(C=C5)OC)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24N4O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

520.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Substituent Analysis

Target Compound vs. 3–{[Benzyl(Methyl)Amino][(5-(3,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl]Methyl}Benzaldehyde (5g)

  • Structural Similarities : Both compounds share a 5-(3,5-dimethylphenyl)-1,3,4-oxadiazole moiety. This substituent is associated with enhanced thermal stability and π-π stacking interactions due to the electron-rich aromatic system .
  • Differences: The target compound’s benzothiadiazine-trione core contrasts with 5g’s benzaldehyde scaffold.

Target Compound vs. 2-Substituted-5,7,8-Trimethyl-1,4-Benzothiazole Derivatives

  • While the benzothiadiazine core differs from benzothiazoles, both classes exhibit planar heterocyclic systems conducive to bioactivity. For example, benzothiazole derivatives (e.g., TC489 in ) demonstrate antioxidant properties linked to their electron-donating methoxy and hydroxyl groups .
Physicochemical and Spectroscopic Properties
Property Target Compound 5g () TC489 ()
Core Structure Benzothiadiazine-trione Benzaldehyde Benzo[b][1,4]oxazine
Oxadiazole Substituent 5-(3,5-Dimethylphenyl) 5-(3,5-Dimethylphenyl) N/A
Key Functional Groups 3,4-Dimethoxyphenyl, Trione Benzyl(methyl)amino, Aldehyde Methoxybenzyl, Triazole
IR Peaks Expected C=O (trione, ~1700 cm⁻¹) C=O (aldehyde, ~1720 cm⁻¹) O-H (phenolic, ~3200 cm⁻¹)
1H-NMR Shifts Aromatic protons (δ 6.8–7.5 ppm) Aldehyde proton (δ 9.8–10.0 ppm) Triazole protons (δ 7.2–7.4 ppm)

Research Findings and Implications

  • Thermal Stability : The 3,5-dimethylphenyl group on the oxadiazole ring (shared with 5g) is associated with high thermal stability, as evidenced by TGA data for similar oxadiazole derivatives (decomposition >250°C) .
  • Bioactivity Gaps : While TC489-like benzothiazoles show antioxidant activity (IC₅₀ ~10 μM), the target compound’s trione system may reduce bioavailability due to increased polarity, necessitating formulation studies .
  • Synthetic Efficiency : The target compound’s structural complexity may result in lower yields (~60–70%) compared to simpler oxadiazole derivatives (e.g., 5g: 86% yield) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.